Cas no 223126-96-3 ([1,1'-Biphenyl]-4-carboxylicacid, 3'-(hydroxymethyl)-, methyl ester)

• Product Name: [1,1'-Biphenyl]-4-carboxylicacid, 3'-(hydroxymethyl)-, methyl ester
• CAS No: 223126-96-3
• MF: C₁₅H₁₄O₃
• MW: 242.269864559174
• CID: 244479
• PubChem ID: 1392389
• Update Time: 2025-05-28

[1,1'-Biphenyl]-4-carboxylicacid, 3'-(hydroxymethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-carboxylicacid, 3'-(hydroxymethyl)-, methyl ester
• METHYL 4-(3-HYDROXYMETHYLPHENYL)BENZOATE
• AC1LRC8J
• AG-E-63017
• CTK4E9169
• Methyl 3'-(hydroxymethyl)[1,1'-biphenyl]-4-carboxylate
• methyl 3'-(hydroxymethyl)biphenyl-4-carboxylate
• methyl 3'-hydroxymethylbiphenyl-4-carboxylate
• SureCN6714949
• 223126-96-3
• Methyl3'-(hydroxymethyl)-[1,1'-biphenyl]-4-carboxylate
• Methyl 3'-(hydroxymethyl)bi-phenyl-4-carboxylate
• DTXSID60362616
• Methyl 4-[3-(hydroxymethyl)phenyl]benzoate
• AOLDHHIJNRNIEB-UHFFFAOYSA-N
• BB 0223693
• AKOS004118947
• SCHEMBL6714949
• Methyl 3'-(hydroxymethyl)-[1,1'-biphenyl]-4-carboxylate

• MDL： MFCD05979035
• Inchi： 1S/C15H14O3/c1-18-15(17)13-7-5-12(6-8-13)14-4-2-3-11(9-14)10-16/h2-9,16H,10H2,1H3
• InChI Key： AOLDHHIJNRNIEB-UHFFFAOYSA-N
• SMILES： OCC1=CC=CC(=C1)C1C=CC(C(=O)OC)=CC=1

Computed Properties

• Exact Mass: 242.094
• Monoisotopic Mass: 242.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53000
• LogP: 2.63250